Cas no 63935-99-9 (1H-1,2,4-Triazole,1-(2-buten-1-yl)-)

• Product Name: 1H-1,2,4-Triazole,1-(2-buten-1-yl)-
• CAS No: 63935-99-9
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 500149
• PubChem ID: 78951339
• Update Time: 2025-04-19

1H-1,2,4-Triazole,1-(2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,1-(2-buten-1-yl)-
• 1H-1,2,4-Triazole,1-(2-butenyl)- (9CI)
• 1-(2-Buten-1-yl)-1H-1,2,4-triazole
• DTXSID301297473
• 63935-99-9
• AKOS017388852

• Inchi： 1S/C6H9N3/c1-2-3-4-9-6-7-5-8-9/h2-3,5-6H,4H2,1H3
• InChI Key： WTIZQPJGWOFYDP-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CC=CC

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 30.7Ų